Cas no 90-51-7 (6-Amino-\u200b4-\u200bhydroxy-2-naphthalenesulfonic Acid)

       2-amino-8-naphthol-6-sulfonic acid(2-Amino-8-naphthol-6-sulfonic acid)also called γ acid;White acicular crystals;Grayish purple in case of ferric chloride,Corrosive.Used as an intermediate for reactive dyes and direct dyes,It can also be used for direct diazo blackBH\Direct dark brownM\Direct jujubeGB\Direct redF\Direct greyD\directNAnd direct sun resistant ash, etc.

6-Amino-\u200b4-\u200bhydroxy-2-naphthalenesulfonic Acid structure
90-51-7 structure
6-Amino-\u200b4-\u200bhydroxy-2-naphthalenesulfonic Acid
90-51-7
C10H9NO4S
239.247761487961
MFCD00003973
34568
87562016

6-Amino-\u200b4-\u200bhydroxy-2-naphthalenesulfonic Acid Properties

Names and Identifiers

    • 2-Amino-8-naphthol-6-sulfonic acid
    • Gamma Acid
    • 7-AMINO-1-NAPHTHOL-3-SULFONIC ACID
    • 7-AMINO-1-HYDROXY-3-SULFONAPHTHALENE
    • 6-AMINO-4-NAPHTHOL-2-SULFONIC ACID
    • 6-AMINO-4-HYDROXY-2-NAPHTHALENESULFONIC ACID
    • 2-Naphthalenesulfonicacid,6-amino-4-hydroxy-
    • 6-amino-4-hydroxy-2-naphthalenesulfonicaci
    • 2-AMINO-8-NAPHTHOL-6-SULFONIC ACID(Γ ACID, GAMMA ACID)
    • 6-Amino-​4-​hydroxy-2-naphthalenesulfonic Acid
    • γ Acid
    • 6-amino-4-hydroxynaphthalene-2-sulfonic acid
    • gamma-Acid
    • C.I. Developer 3
    • Y acid
    • Aminonaphthol sulfonic acid gamma
    • 2-Naphthalenesulfonic acid, 6-amino-4-hydroxy-
    • 2-amino-8-hydroxynaphthalene-6-sulfonic acid
    • 6-Amino-4-hydroxynaphthalene-2-sulphonic acid
    • 1-Naphthol-3-sulfonic acid, 7-amino-
    • 0PLB93P56X
    • C
    • 6-amino-4-hydroxy-naphthalene-2-sulfonic acid
    • Tox21_200078
    • A0371
    • BRN 1821283
    • 6-Amino-4-hydroxy-2-naphthalenesulfonic acid, technical, >=90% (T)
    • 1-NAPHTHOL-7-AMINO-3-SULFONIC ACID
    • AI3-19502
    • D70648
    • 90-51-7
    • SCHEMBL156692
    • AMINONAPHTHOL SULFONIC ACID .GAMMA.
    • SR-01000310329-1
    • NSC-31508
    • EINECS 305-479-2
    • 2-amino-6-sulfo-8-naphthol
    • 2-amino-8-hydroxy-6-sulfonaphthalene
    • 6-amino-4-naphthol-2-sulfonic acid
    • AKOS005444391
    • G-Saure
    • UNII-0PLB93P56X
    • NCGC00248514-01
    • NCGC00257632-01
    • 7-AMINO-1-HYDROXY-3-NAPHTHALENESULFONIC ACID
    • .gamma.-Acid
    • HBZVNWNSRNTWPS-UHFFFAOYSA-N
    • CHEMBL3087995
    • CS-W012819
    • NSC-8630
    • LS-94892
    • 2-Naphthalenesulfonic acid,6-amino-4-hydroxy-,diazotized,coupled with diazotized 4-aminobenzenesulfonic acid,diazotized aniline and resorcinol
    • Aminonaphthol sulfonic acid, .gamma.-
    • BDBM50443532
    • W-100328
    • DTXSID0026547
    • NSC8630
    • 94552-33-7
    • 2-bromo-3-(4-nitrophenyl)sulfanyl-naphthalene-1,4-dione
    • STK368430
    • SR-01000310329
    • 7-Amino-1-naphthol-3-sulfonic acid
    • 90459-13-5
    • CAS-90-51-7
    • 1-hydroxy-7-aminonaphthalene-3-sulphonic acid
    • 6-amino-4-hydroxynaphthalen-2-sulfonsyre
    • MFCD00003973
    • CI DEVELOPER 3
    • 7-amino-1-hydroxy-3-naphthalene sulfonic acid
    • EINECS 202-000-8
    • 6-Amino-4-hydroxy-2-naphthalenesulfonicAcid
    • NSC31508
    • EC 202-000-8
    • 2-Amino-8-naphthol-6-sulfonicacid
    • 6-Amino-4-hydroxy-2-naphthalenesulfonic acid (gamma acid)
    • Q27237069
    • 6-Amino-4-hydroxy-2-naphthalenesulfonic acid (.gamma. acid)
    • 2-Naphthalenesulfonic acid, 6-amino-4-hydroxy-, diazotized, coupled with diazotized 4-aminobenzenesulfonic acid, diazotized aniline and resorcinol
    • EINECS 291-654-8
    • NSC 31508
    • FT-0611218
    • DTXCID606547
    • A843570
    • 2-Naphthalenesulfonic acid,6-amino-4-hydroxy-,coupled with diazotized 5-amino-2-[(4-aminophenyl)amino]benzenesulfonic acid,diazotized,coupled with m-phenylenediamine,sodium salts
    • 1-Naphthol-3-sulfonic acid, 7-amino- (4CI)
    • 6-Amino-4-hydroxy-2-naphthalenesulfonic acid (ACI)
    • Aminonaphthol sulfonic acid γ
    • NSC 8630
    • γ-Acid
    • DB-057209
    • VWO
    • 6-azanyl-4-oxidanyl-naphthalene-2-sulfonic acid
    • SY051570
    • 90% pound nottechnical grade
    • NS00009937
    • +Expand
    • MFCD00003973
    • HBZVNWNSRNTWPS-UHFFFAOYSA-N
    • 1S/C10H9NO4S/c11-7-2-1-6-3-8(16(13,14)15)5-10(12)9(6)4-7/h1-5,12H,11H2,(H,13,14,15)
    • O=S(C1C=C2C(C=C(C=C2)N)=C(O)C=1)(O)=O
    • 1821283

Computed Properties

  • 239.02500
  • 3
  • 5
  • 1
  • 239.025228
  • 16
  • 350
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • -0.9
  • 3
  • 0
  • 109

Experimental Properties

  • 3.03630
  • 109.00000
  • 1.6500 (estimate)
  • White acicular crystals
  • Soluble in ethanol and ether, slightly soluble in water
  • 1.4338 (rough estimate)

6-Amino-\u200b4-\u200bhydroxy-2-naphthalenesulfonic Acid Security Information

6-Amino-\u200b4-\u200bhydroxy-2-naphthalenesulfonic Acid Customs Data

  • China Customs Code:

    2922299090

    Overview:

    2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

6-Amino-\u200b4-\u200bhydroxy-2-naphthalenesulfonic Acid Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00IGEQ-25g
2-Naphthalenesulfonic acid, 6-amino-4-hydroxy-
 90-51-7 97% (HPLC)(T)(contains <10%H2O)
25g
 $12.00 2024-09-27
A2B Chem LLC
AI60274-25g
2-Amino-8-naphthol-6-sulfonic acid
 90-51-7 97% (HPLC)(T)(contains <10%H2O)
25g
 $11.00 2024-09-27
Aaron
AR00IGN2-10g
2-Naphthalenesulfonic acid, 6-amino-4-hydroxy-
 90-51-7 98%
10g
 $5.00 2024-09-27
abcr
AB136407-25 g
2-Amino-8-naphthol-6-sulfonic acid, 97%; .
 90-51-7 97%
25 g
 €65.60 2023-07-20
Alichem
A219006426-500g
6-Amino-4-hydroxynaphthalene-2-sulfonic acid
 90-51-7 95%
500g
 $998.00 2023-08-31
Ambeed
A440526-25g
6-Amino-4-hydroxy-2-naphthalenesulfonic acid
 90-51-7 97% (HPLC)(T)(contains <10%H2O)
25g
 $15.0 2024-09-27
AstaTech
D70648-25g
6-AMINO-4-HYDROXY-2-NAPHTHALENESULFONIC ACID
 90-51-7 95%
25g
 $37 2024-09-27
Chemenu
CM141199-500g
6-Amino-4-hydroxynaphthalene-2-sulfonic acid
 90-51-7 95%
500g
 $52 2024-09-27
City Chemical
A2257-250GM
7-Amino-1-naphthol-3-sulfonic Acid A2257
 90-51-7 95%
250gm
 $34.58 2023-09-19
eNovation Chemicals LLC
D756057-1000g
2-Naphthalenesulfonic acid, 6-amino-4-hydroxy-
 90-51-7 97%
1000g
 $175 2022-10-10

6-Amino-\u200b4-\u200bhydroxy-2-naphthalenesulfonic Acid Synthesis

Synthetic Circuit 1

83-56-7 83-56-7
50-00-0 50-00-0
90-51-7 90-51-7
90-51-7 90-51-7
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water
1.2 -
Reference
Arylene azo 1,5-dihydroxy naphthalene-formaldehyde oligomeric dyes
Patel, H. S.; Patel, V. C.; Patel, A. P., International Journal of Polymeric Materials, 2001, 49(4), 457-465

6-Amino-\u200b4-\u200bhydroxy-2-naphthalenesulfonic Acid Raw materials

6-Amino-\u200b4-\u200bhydroxy-2-naphthalenesulfonic Acid Preparation Products

6-Amino-\u200b4-\u200bhydroxy-2-naphthalenesulfonic Acid Suppliers

HU BEI NUO NA Technology Co., Ltd.
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(CAS:90-51-7)
SHAO JING LI
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HU BEI YUN MEI Technology Co., Ltd.
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FANG JING LI
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TIAN MEN HENG CHANG HUA GONG Co., Ltd.
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LEI JING LI
15102714773
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Changsha Chemoway Imp&Exp Co.,Ltd
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(CAS:90-51-7)
WU JING LI
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Nanxing Chemical (Jiangsu) Co., Ltd.
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MIN HUI PING
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18651116180@163.com
JIANG SU RUN FENG HE CHENG Technology Co., Ltd.
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(CAS:90-51-7)
CAI JING LI
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507167383@qq.com
Nantong Reform Petro-chemical Co.,Ltd
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(CAS:90-51-7)
CAO HAI YAN
19952847550
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Hubei Fangde New Material Co., Ltd
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(CAS:90-51-7)
YANG QIN
18086096695
1462312301@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
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(CAS:90-51-7)
A LA DING
anhua.mao@aladdin-e.com

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